Cas no 2096332-64-6 (3-(3-Chlorophenoxymethyl)phenylboronic acid pinacol ester)

• Product Name: 3-(3-Chlorophenoxymethyl)phenylboronic acid pinacol ester
• CAS No: 2096332-64-6
• MF: C₁₉H₂₂BClO₃
• MW: 344.640184879303
• MDL: MFCD20491435
• CID: 4637912
• PubChem ID: 56776727
• Update Time: 2024-11-06

3-(3-Chlorophenoxymethyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenoxymethyl)phenylboronic acid pinacol ester
• 2-(3-((3-Chlorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[3-[(3-chlorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• WID33264
• MFCD20491435
• E84534
• 2096332-64-6
• BS-34371
• 3-(3-Chlorophenoxymethyl)phenylboronicacidpinacolester
• CS-0176671
• 2-[3-(3-CHLOROPHENOXYMETHYL)PHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE

• MDL： MFCD20491435
• Inchi： 1S/C19H22BClO3/c1-18(2)19(3,4)24-20(23-18)15-8-5-7-14(11-15)13-22-17-10-6-9-16(21)12-17/h5-12H,13H2,1-4H3
• InChI Key： RTGPYTZDTNEAIE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 344.1350524g/mol
• Monoisotopic Mass: 344.1350524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7